Cas no 89548-79-8 (11H-Benzo[a]carbazole-3-carboxamide, N-(4-ethoxyphenyl)-2-hydroxy-)

• Product Name: 11H-Benzo[a]carbazole-3-carboxamide, N-(4-ethoxyphenyl)-2-hydroxy-
• CAS No: 89548-79-8
• MF: C₂₅H₂₀N₂O₃
• MW: 396.437906265259
• CID: 596904
• PubChem ID: 71324872
• Update Time: 2025-04-19

11H-Benzo[a]carbazole-3-carboxamide, N-(4-ethoxyphenyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 11H-Benzo[a]carbazole-3-carboxamide, N-(4-ethoxyphenyl)-2-hydroxy-
• N-(4-ethoxyphenyl)-2-hydroxy-11H-benzo[a]carbazole-3-carboxamide
• DTXSID80754291
• 89548-79-8

• Inchi： 1S/C25H20N2O3/c1-2-30-17-10-8-16(9-11-17)26-25(29)21-13-15-7-12-19-18-5-3-4-6-22(18)27-24(19)20(15)14-23(21)28/h3-14,27-28H,2H2,1H3,(H,26,29)
• InChI Key： PUZIBVQSNGCRAC-UHFFFAOYSA-N
• SMILES： OC1C(C(NC2C=CC(=CC=2)OCC)=O)=CC2C=CC3C4C=CC=CC=4NC=3C=2C=1

Computed Properties

• Exact Mass: 396.14739250g/mol
• Monoisotopic Mass: 396.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 74.4Ų